Cas no 1403952-74-8 (Piperazine-1-sulfonamide hydrochloride)

Piperazine-1-sulfonamide hydrochloride is a sulfonamide derivative featuring a piperazine core, commonly utilized in organic synthesis and pharmaceutical research. Its key advantages include high reactivity as a building block for the development of biologically active compounds, particularly in medicinal chemistry applications. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. The compound's structural versatility allows for modifications at the sulfonamide and piperazine moieties, making it valuable for constructing diverse molecular frameworks. Its well-defined chemical properties ensure consistent performance in reactions such as nucleophilic substitutions or coupling processes. Suitable for controlled experimental conditions, it serves as a reliable intermediate in drug discovery and agrochemical research.
Piperazine-1-sulfonamide hydrochloride structure
1403952-74-8 structure
Product Name:Piperazine-1-sulfonamide hydrochloride
CAS No:1403952-74-8
MF:C4H12ClN3O2S
MW:201.674978256226
CID:4594573
Update Time:2025-05-20

Piperazine-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • piperazine-1-sulfonamide hydrochloride
    • piperazine-1-sulfonamide;hydrochloride
    • piperazine-1-sulfonamide, hydrochloride salt
    • Piperazine-1-sulfonamide hydrochloride
    • Inchi: 1S/C4H11N3O2S.ClH/c5-10(8,9)7-3-1-6-2-4-7;/h6H,1-4H2,(H2,5,8,9);1H
    • InChI Key: NYTDLUUDHUJBJW-UHFFFAOYSA-N
    • SMILES: Cl.S(N)(N1CCNCC1)(=O)=O

Computed Properties

  • Exact Mass: 201.0338755 g/mol
  • Monoisotopic Mass: 201.0338755 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.8
  • Molecular Weight: 201.68

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Additional information on Piperazine-1-sulfonamide hydrochloride

Comprehensive Overview of Piperazine-1-sulfonamide hydrochloride (CAS No. 1403952-74-8): Properties, Applications, and Research Insights

Piperazine-1-sulfonamide hydrochloride (CAS No. 1403952-74-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This sulfonamide derivative is characterized by the presence of a piperazine ring, which enhances its versatility in drug design and synthesis. Researchers and industry professionals frequently search for terms like "Piperazine-1-sulfonamide hydrochloride uses," "CAS 1403952-74-8 solubility," and "sulfonamide-based drug development," reflecting the compound's relevance in modern scientific inquiries.

The molecular structure of Piperazine-1-sulfonamide hydrochloride combines a sulfonamide group with a piperazine moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Its hydrochloride salt form improves solubility and stability, which are critical factors in formulation development. Recent studies highlight its role in targeting enzymes such as carbonic anhydrases and kinases, aligning with trending topics like "enzyme inhibition mechanisms" and "small-molecule therapeutics." These properties position the compound as a promising candidate for addressing unmet medical needs.

In the context of drug discovery, Piperazine-1-sulfonamide hydrochloride is often explored for its potential in designing central nervous system (CNS) agents and anti-infective drugs. The piperazine scaffold is known to enhance blood-brain barrier permeability, a feature highly sought after in neurodegenerative disease research. Searches for "piperazine derivatives in CNS drugs" and "sulfonamide antimicrobial activity" underscore the compound's dual utility in both neurological and infectious disease applications.

From a synthetic chemistry perspective, the compound's crystallinity and purity are frequently discussed in forums and publications. Analytical techniques such as HPLC and NMR spectroscopy are employed to validate its quality, addressing common queries like "CAS 1403952-74-8 analytical methods." Additionally, its compatibility with green chemistry principles—such as reduced solvent usage—resonates with the growing demand for sustainable synthetic practices.

Beyond pharmaceuticals, Piperazine-1-sulfonamide hydrochloride finds niche applications in material science, particularly in the development of functionalized polymers. Its sulfonamide group can act as a ligand or modifier, enabling the creation of advanced materials with tailored properties. This aligns with searches for "sulfonamide-based polymers" and "piperazine in smart materials," reflecting interdisciplinary interest.

Ongoing research continues to uncover new dimensions of Piperazine-1-sulfonamide hydrochloride, from its structure-activity relationships to its potential in combination therapies. As the scientific community prioritizes precision medicine and multifunctional compounds, this molecule stands out for its adaptability and broad-spectrum utility. Its CAS No. 1403952-74-8 serves as a key identifier for researchers navigating chemical databases and patent literature.

In summary, Piperazine-1-sulfonamide hydrochloride exemplifies the convergence of medicinal chemistry and material innovation. Its multifaceted applications, coupled with rigorous analytical validation, make it a subject of enduring interest. For those exploring "sulfonamide derivatives" or "piperazine-based scaffolds," this compound offers a compelling case study in modern scientific advancement.

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